Cas no 55-55-0 (bis(p-methylaminophenol); sulfuric acid)

• Product Name: bis(p-methylaminophenol); sulfuric acid
• CAS No: 55-55-0
• MF: C₇H₁₁NO₅S
• MW: 221.230941057205
• MDL: MFCD00013140
• CID: 33602
• PubChem ID: 5930
• Update Time: 2025-09-23

bis(p-methylaminophenol); sulfuric acid Chemical and Physical Properties

Names and Identifiers

• 4-Methylaminophenol sulfate
• Metol
• 4-(Methylamino)phenol sulphate
• 4-(Methylamino)phenol hemisulfate salt
• Bis(4-hydroxy-N-methylanilinium) sulphate~Metol
• METOL(TM)
• METHOL
• BIS-(N-METHYL-4-HYDROXYANILINIUM) SULFATE
• ARMOL
• ELON
• ECOL(R)
• GENOL
• 4-(Methylamino)phenol sulfate
• Motol
• Bis(4-hydroxy-N-methylanilinium) sulfate
• p-Methylaminophenol Sulfate
• 4-Methylamino-phenol,Sulfat
• Metol sulphate
• METOL4
• photol
• pictol
• verol
• p-(Methylamino)phenol hemisulfate salt
• 4-(Methylamino)phenol sulfate (2:1 salt)
• N-Methyl-p-aminophenol sulfate
• p-Methylaminophenolsulfate
• Paramethylaminophenol sulfate
• Metatyl
• Planetol
• Graphol
• Elon (developer)
• p-Methylaminophenol sulphate (2:1)
• Rhodol (VAN)
• Elon (VAN)
• Bis(4-hydroxy-N-methylanilinium) sulphate
• p-Methylaminophenol sulfate (VAN)
• D3W0VWG12M
• Phenol, p-methylamino-, sulfate (salt)
• 4-(methylamino)phenol sulfate (2:1) (salt)
• Phenol, 4-(methylamino)-, sulfate (2:1) (salt)
• N-Methy
• 4-Methylaminophenol sulfate Standard Solution
• bis(p-methylaminophenol); sulfuric acid

• MDL： MFCD00013140
• Inchi： 1S/C7H9NO.H2O4S/c1-8-6-2-4-7(9)5-3-6;1-5(2,3)4/h2-5,8-9H,1H3;(H2,1,2,3,4)
• InChI Key： OHYPPUOVSUINHM-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(NC)C=C1.S(O)(O)(=O)=O
• BRN： 3919382

Computed Properties

• Exact Mass: 221.03600
• Monoisotopic Mass: 344.104207
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• Topological Polar Surface Area: 148

Experimental Properties

• Color/Form: Colorless needle like crystals. Discoloration in the air.
• Density: 1.577
• Melting Point: 260 °C (dec.) (lit.)
• Boiling Point: 262.7 °C at 760 mmHg
• Flash Point: 99 °C
• Refractive Index: 1.6510 (estimate)
• Solubility: H2O: 50 mg/mL, clear
• Water Partition Coefficient: 50 g/L (20 ºC)
• Stability/Shelf Life: Stability Combustible. Incompatible with strong oxidizing agents, acids, acid halides.
• PSA: 115.24000
• LogP: 1.93490
• Merck: 6017
• Sensitiveness: Air Sensitive
• Solubility: Soluble in 20 parts of cold water, 6 parts of boiling water, slightly soluble in ethanol, insoluble in ether.

bis(p-methylaminophenol); sulfuric acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H317,H373,H410
• Warning Statement： P273,P280,P501
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 22-36-43-48/22-50/53
• Safety Instruction： S36/37-S46-S60-S61
• FLUKA BRAND F CODES：8
• RTECS：SL8650000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R22; R43; R48/22; R50/53
• Packing Group：III
• Hazard Level：6.1
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether